Cas no 79168-93-7 (3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole)

3,5-Dimethyl-1-(propan-2-yl)-1H-pyrazole is a substituted pyrazole derivative characterized by its unique structural features, including a 3,5-dimethyl substitution pattern and an isopropyl group at the N1 position. This compound exhibits notable stability and lipophilicity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its rigid pyrazole core provides a versatile scaffold for further functionalization, particularly in the development of heterocyclic compounds and coordination chemistry. The steric hindrance conferred by the isopropyl group enhances selectivity in metal-ligand interactions, which is advantageous in catalysis and material science. Additionally, its well-defined molecular structure allows for precise modifications, facilitating its use in agrochemical and medicinal chemistry research.

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole structure

79168-93-7 structure

Product Name:3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole

CAS No:79168-93-7

MF:C₈H₁₄N₂

MW:138.210161685944

MDL:MFCD01846244

CID:4189013

PubChem ID:2753140

Update Time:2025-07-02

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 3,5-dimethyl-1-(1-methylethyl)-
- AKOS PAO-1136
- 1-Isopropyl-3,5-dimethyl-1H-pyrazole
- 3,5-dimethyl-1-propan-2-ylpyrazole
- 3,5-Dimethyl-1-(propan-2-yl)-1h-pyrazole
- 79168-93-7
- Z802540400
- SCHEMBL2622408
- AKOS003673734
- 1-isopropyl-3,5-dimethylpyrazole
- EN300-218577
- CS-0239756
- MFCD01846244
- EDA16893
- 3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole
- MDL： MFCD01846244
- Inchi： 1S/C8H14N2/c1-6(2)10-8(4)5-7(3)9-10/h5-6H,1-4H3
- InChI Key： AIUVAZQMVWSJEN-UHFFFAOYSA-N
- SMILES： N1(C(C)=CC(C)=N1)C(C)C

Computed Properties

Exact Mass: 138.115698455g/mol
Monoisotopic Mass: 138.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 17.8Å²

3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1071076-1g	3,5-Dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	1g	$212.0	2024-04-17
Ambeed	A1071076-5g	3,5-Dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	5g	$617.0	2024-04-17
Enamine	EN300-218577-0.05g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	0.05g	$42.0	2023-09-16
Enamine	EN300-218577-0.1g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	0.1g	$66.0	2023-09-16
Enamine	EN300-218577-0.25g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	0.25g	$92.0	2023-09-16
Enamine	EN300-218577-0.5g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	0.5g	$175.0	2023-09-16
Enamine	EN300-218577-1.0g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	1.0g	$256.0	2023-07-10
Enamine	EN300-218577-2.5g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	2.5g	$503.0	2023-09-16
Enamine	EN300-218577-5.0g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	5.0g	$743.0	2023-07-10
Enamine	EN300-218577-10.0g	3,5-dimethyl-1-(propan-2-yl)-1H-pyrazole	79168-93-7	95%	10.0g	$1101.0	2023-07-10